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Compound of Interest

Compound Name: 2-Cyclopropylethylamine

Cat. No.: B1278486

An In-Depth Technical Guide to the Safe Handling of 2-Cyclopropylethylamine

Introduction: Understanding the Molecule

2-Cyclopropylethylamine (CAS: 62893-54-3), also known as Cyclopropaneethanamine, is a
primary amine featuring a cyclopropyl group.[1][2] This structural motif is of significant interest
in medicinal chemistry and drug development, where the cyclopropyl ring is often used as a
bioisostere for other chemical groups to enhance metabolic stability, binding affinity, or other
pharmacokinetic properties.[3][4] It serves as a key building block in the synthesis of novel
therapeutic agents and other fine chemicals.[3][5] However, its utility is matched by a significant
hazard profile. As a reactive, flammable, and corrosive amine, a comprehensive understanding
of its properties and strict adherence to safety protocols are paramount for any professional
handling this compound. This guide synthesizes critical safety data to provide a framework for
its safe use in a research and development setting.

Section 1: Hazard Identification and GHS
Classification

2-Cyclopropylethylamine and its related salts are classified as hazardous under the Globally
Harmonized System (GHS). The primary dangers are its flammability, corrosivity, and acute
toxicity.[1][6] The specific classifications can vary slightly between the free base and its
hydrochloride salt, but a conservative approach assuming the highest degree of hazard is
recommended.
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GHS Pictograms:

Signal Word:Danger[6][7][8]

Consolidated Hazard Statements (H-Codes):

H225/H226: Highly flammable liquid and vapor.[1][7][9][10]

H302: Harmful if swallowed.[6][8][10]

H314: Causes severe skin burns and eye damage.[1][6][8][9][10]

H318: Causes serious eye damage.[6]

H332: Harmful if inhaled.[6]

H335: May cause respiratory irritation.[11]
Consolidated Precautionary Statements (P-Codes):
e Prevention: P210, P233, P260, P264, P271, P280.[8][12][13][14]

« Response: P301+P330+P331, P302+P361+P354, P304+P340, P305+P354+P338, P310,
P316.[6][8][13]

o Storage: P403+P235, P405.[6][12][13][14]
» Disposal: P501.[6][12][13]

Section 2: Physicochemical and Toxicological
Profile

A thorough understanding of the compound's properties is the foundation of a robust safety
assessment.

Physical and Chemical Properties
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The data presented below is a synthesis from various safety data sheets for
cyclopropylamines.

Property Value Source(s)
Molecular Formula CsH1iN [2]
Molecular Weight 85.15 g/mol [1]
Appearance Colorless to light yellow liquid [10]
Strong, unpleasant, ammonia-
Odor _ [10][15]
like
- ) 95 °C / 203 °F (for related 1-
Boiling Point ) [16]
Cyclopropylethylamine)
) ) -68 °C / -90.4 °F (for related 1-
Melting Point ) [16]
Cyclopropylethylamine)
] -13 °F / -25 °C (Closed Cup)
Flash Point ) [71[17]
(for Cyclopropylamine)

o 527 °F | 275 °C (for
Autoignition Temp. _ [71[17]
Cyclopropylamine)

Solubility Soluble in water [10]

Causality Insight: The extremely low flash point of -25°C is a critical parameter.[7][17] This
means that at standard room temperature, the compound will produce enough vapor to form an
ignitable mixture with air. This property is the primary driver for the stringent requirements for
ignition source control, grounding, and the use of explosion-proof equipment.

Toxicological Summary

The toxicity of 2-Cyclopropylethylamine is characteristic of many volatile, alkaline amines.

« Inhalation: Harmful if inhaled.[6] Vapors can cause severe irritation and chemical burns to the
respiratory tract.[17] In high concentrations, inhalation may lead to serious complications
such as spasm, inflammation, pulmonary edema, and could potentially be fatal.[17]
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Skin Contact: Causes severe skin burns.[8][10][17] The material is corrosive and can cause
chemical burns upon direct contact.[15] Absorption through the skin may lead to systemic
effects.[15]

Eye Contact: Causes serious eye damage.[6][17] Direct contact can lead to severe burns,
and permanent injury.[15] The vapors alone are extremely irritating.[15] It is also classified as
a lachrymator, a substance that causes tearing.[8][17]

Ingestion: Harmful if swallowed.[6][8][10] Ingestion can produce chemical burns within the
oral cavity and gastrointestinal tract.[15][17]

Section 3: Core Safety Protocols: Handling and
Storage

A multi-layered approach combining engineering controls, personal protective equipment, and

administrative procedures is essential for mitigating the risks associated with 2-

Cyclopropylethylamine.

Engineering Controls: The First Line of Defense

Ventilation: All handling of 2-Cyclopropylethylamine must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[7][16][17] General laboratory
ventilation is insufficient.

Ignition Source Control: Absolutely no smoking, open flames, or heat sources should be
present in the handling area.[7][14][15] Use temperature-controlled heating mantles and hot
plates with extreme caution.

Explosion-Proof Equipment: Due to the low flash point and flammable nature, all electrical
equipment (stirrers, lights, refrigerators) in the immediate vicinity must be explosion-proof.[7]
[16][18]

Static Discharge Prevention: All metal containers and equipment, including transfer lines,
must be grounded and bonded to prevent the buildup of static electricity, which can serve as
an ignition source.[7][16][18]

© 2025 BenchChem. All rights reserved. 4 /14 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_911347300_Cyclopropylamine-CASNO-765-30-0-MSDS.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1659_4.pdf
https://pim-resources.coleparmer.com/sds/02600.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://pim-resources.coleparmer.com/sds/02600.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://www.cdhfinechemical.com/images/product/msds/37_911347300_Cyclopropylamine-CASNO-765-30-0-MSDS.pdf
https://pim-resources.coleparmer.com/sds/02600.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://www.cdhfinechemical.com/images/product/msds/37_911347300_Cyclopropylamine-CASNO-765-30-0-MSDS.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1659_4.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://pim-resources.coleparmer.com/sds/02600.pdf
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02600.pdf
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18344_msds.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1669.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

» Emergency Equipment: A safety shower and eyewash station must be located in the
immediate work area and be regularly tested.[17][19]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

The selection of appropriate PPE is critical. Standard lab attire (cotton lab coat, long pants,
closed-toe shoes) is a minimum requirement, supplemented by the following:
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Body Part

Required PPE

Specifications and
Rationale

Hands

Chemical-resistant gloves

Material: Nitrile or Neoprene
are suitable. Double-gloving is
strongly recommended for
extended operations.[19]
Rationale: Prevents corrosive
burns and skin absorption.[15]
Always inspect gloves for
defects before use.[8][19]

Eyes/Face

Safety Goggles & Face Shield

Goggles: Splash-proof, ANSI
Z87.1 compliant chemical
safety goggles are mandatory.
[19] Face Shield: Must be worn
over safety goggles to protect
the entire face from splashes.
[8][19] Rationale: Protects
against severe eye damage
from splashes or irritating

vapors.[17]

Body

Chemical-resistant Apron/Coat

Material: Rubber or neoprene
over a flame-resistant lab coat.
[15][19] Rationale: Provides a
barrier against splashes of the

corrosive liquid.

Respiratory

Respirator (if applicable)

Type: Required only if working
outside of a fume hood (e.g.,
large-scale transfers,
emergency response). An air-
purifying respirator with an
organic vapor/ammonia
cartridge is necessary.[19] Fit:
Must be properly fit-tested.[19]
Rationale: Prevents inhalation
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of harmful and corrosive

vapors.

Storage and Incompatibility

Storage Location: Store in a dedicated, approved flammables cabinet or area.[17] The area
must be cool, dry, well-ventilated, and separate from incompatible materials.[14][15][16]

Container: Keep containers tightly closed to prevent vapor escape and absorption of
atmospheric CO2.[7][15]

Incompatible Materials: Avoid contact with acids, acid chlorides, acid anhydrides, strong
oxidizing agents, and carbon dioxide.[7][8][15] Reactions with these materials can be
vigorous or violent.

Section 4: Emergency Response Protocols

Rapid and correct response during an emergency can significantly reduce the severity of an

incident.

First-Aid Measures

Immediate action is critical. Alert colleagues and call for emergency medical assistance for all

exposures.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[8][16][17] Remove contact lenses if it can be done easily. Seek
immediate medical attention.[7][17]

Skin Contact: Immediately remove all contaminated clothing while flushing the affected skin
area with large amounts of water for at least 15 minutes, preferably under a safety shower.
[15][17] Seek immediate medical attention.[17]

Inhalation: Move the victim to fresh air at once.[17][20] If breathing is difficult, administer
oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-mouth if
the substance was ingested or inhaled).[7][16] Seek immediate medical attention.[17]
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 Ingestion: Do NOT induce vomiting.[8][17] If the person is conscious, rinse their mouth with
water and have them drink 2-4 cupfuls of water or milk.[17] Never give anything by mouth to
an unconscious person.[8][13] Seek immediate medical attention.[17]

Fire-Fighting Procedures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (COz), or alcohol-
resistant foam.[7][15][17] A water spray can be used to cool fire-exposed containers but may
be ineffective at extinguishing the fire itself.[7][17]

e Specific Hazards: This is a highly flammable liquid.[7][10][15] Vapors are heavier than air and
may travel a considerable distance to a source of ignition and "flash back".[7][16][17]
Containers may explode when heated due to pressure buildup.[7][15][16]

e Hazardous Combustion Products: Thermal decomposition can produce toxic gases,
including carbon oxides (CO, COz) and nitrogen oxides (NOXx).[7][15]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[7][16][17]

Accidental Release Measures

o Evacuate & Isolate: Immediately evacuate all non-essential personnel from the area and
move upwind.[15]

» Remove Ignition Sources: Shut off all sources of ignition (flames, sparks, electrical
equipment).[15][16][17]

o Ventilate: Ensure the area is well-ventilated.

» Personal Protection: Don appropriate PPE, including respiratory protection, before
attempting cleanup.[15]

e Containment & Cleanup:

o For small spills, absorb the material with a non-combustible, inert absorbent such as sand,
vermiculite, or earth.[16][17][21] Do not use combustible materials like paper towels.
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o Use non-sparking tools for collection.[7][16][17]

o Collect the absorbed material and place it into a suitable, labeled, and sealed container for
hazardous waste disposal.[16][17]

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[21]
Do not allow the material to enter drains or waterways.[8]

Section 5: Visualized Workflows
Safe Handling Workflow Diagram

This diagram outlines the critical safety checkpoints for handling 2-Cyclopropylethylamine in

a laboratory setting.
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Preparation Phase

G.. Review SDS & SOFD

2. Don Full PPE
(Gloves, Goggles, Face Shield, Apron)

:

[ 3. Verify Engineering Controls
(

Fume Hood On, Eyewash Clear)

4 N

Handling Phase

@ Transport in Secondary Containmena

:

5. Work Strictly Inside Fume Hood
(Ground Equipment)

G. Securely Seal Container After Usa
- J
4 )

Post-Hanc#ing Phase

[7. Decontaminate Work AreaD

:

E%. Dispose of Waste in Labeleﬂ

Hazardous Waste Container

;

[9. Doff & Dispose of PPE Correct@

[10. Wash Hands Thorough@
- J
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Route of
Exposure?

\/

Skin/Hair Eye

Inhalation

Ingestion

SKIN/HAIR: EYE:
Remove clothing, flush with water Flush with water for 15+ min

for 15+ min in safety shower. at eyewash station. Hold eyelids open.

INHALATION:
Move to fresh air immediately.
Provide oxygen if needed.

INGESTION:
DO NOT induce vomiting.

Rinse mouth, drink water if conscious.

CALL FOR IMMEDIATE

MEDICAL ATTENTION <

(Provide SDS to Responders)

Click to download full resolution via product page

Caption: A decision tree for first aid response to exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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